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Abstract
Carbomer 980, a high molecular weight cross-linked polymer of acrylic acid, is a vital excipient

in the pharmaceutical and cosmetic industries, primarily utilized for its exceptional rheological

modifying properties.[1][2] This technical guide provides a comprehensive overview of the

rheological behavior of Carbomer 980 in aqueous solutions. It delves into the effects of

concentration, pH, and neutralization on viscosity, yield stress, and viscoelastic properties.

Detailed experimental protocols for key rheological characterizations are provided, and

quantitative data is summarized for comparative analysis. Furthermore, logical and

experimental workflows are visualized to enhance understanding of the material's behavior and

characterization.

Introduction to Carbomer 980
Carbomer 980 is a synthetic polymer belonging to the Carbomer family, which are high

molecular weight polymers of acrylic acid cross-linked with allyl ethers of pentaerythritol.[3][4]

Supplied as a white, fluffy powder, it is a highly efficient thickener, suspending agent, and

stabilizer in a wide array of personal care products and pharmaceutical formulations.[5][6]

When dispersed in water, Carbomer 980 forms an acidic aqueous dispersion with low

viscosity.[4][7] Upon neutralization with a suitable base, the polymer chains uncoil and expand

due to electrostatic repulsion, leading to a significant increase in viscosity and the formation of
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clear, sparkling gels.[2][8] This unique property allows for the formulation of products with a

desirable texture and flow characteristics.[6]

The Mechanism of Thickening: Neutralization
The thickening mechanism of Carbomer 980 is fundamentally linked to the neutralization of its

acidic carboxylic acid groups.[8][9] In its powdered form or when dispersed in water, the

polymer chains are tightly coiled.[7] The addition of a neutralizing agent, such as sodium

hydroxide (NaOH) or triethanolamine (TEA), ionizes the carboxylic acid groups to carboxylate

anions.[8][10] The resulting negative charges along the polymer backbone lead to electrostatic

repulsion, causing the polymer chains to uncoil and swell significantly, thereby increasing the

viscosity of the solution.[2][8] The optimal pH for achieving high viscosity is typically in the

range of 5.0 to 9.0.[2][11]
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Figure 1: Carbomer 980 Neutralization and Thickening Mechanism.
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The rheological properties of Carbomer 980 solutions are influenced by several factors,

including polymer concentration, pH, and the presence of electrolytes.

Viscosity
Viscosity is a key parameter for Carbomer 980 gels and is highly dependent on concentration

and pH. As the concentration of Carbomer 980 increases, the viscosity of the neutralized gel

increases significantly.[12] Similarly, the viscosity is highly sensitive to pH, with a sharp

increase observed as the pH approaches neutrality.[7]

Table 1: Viscosity of Carbomer 980 Aqueous Solutions at Different Concentrations and pH

Concentration (%
w/w)

pH Viscosity (mPa·s) Reference

0.2 Neutralized 13,000 - 30,000 [1]

0.5 Neutralized 40,000 - 60,000 [1]

0.2 Neutralized 18,000 - 25,000 [3]

0.5 Neutralized 54,000 - 60,000 [3]

0.5
7.3 (Neutralized with

18% NaOH)
High [11]

0.2-0.4 Not specified

Can replace 3-7% of

conventional

emulsifiers

[13]

Note: Viscosity values can vary depending on the specific neutralizer used, the method of

preparation, and the shear rate at which the measurement is taken.

Shear Thinning Behavior
Carbomer 980 gels exhibit non-Newtonian, shear-thinning (pseudoplastic) behavior.[13][14]

This means that their viscosity decreases as the applied shear rate increases. This property is

advantageous in many applications; for example, a topical gel will have a high viscosity at rest

to remain in place but will spread easily upon application (high shear).[13]
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Yield Stress
A key characteristic of Carbomer 980 gels is the presence of a yield stress.[11][13] This is the

minimum amount of stress required to initiate flow. Below the yield stress, the material behaves

as a solid, and above it, it flows like a liquid.[15] This property is crucial for suspending

insoluble ingredients in formulations.[13]

Viscoelastic Properties
Carbomer 980 gels exhibit viscoelastic properties, meaning they have both viscous (liquid-like)

and elastic (solid-like) characteristics.[11] This can be characterized by oscillatory rheology,

which measures the storage modulus (G'), representing the elastic component, and the loss

modulus (G''), representing the viscous component. In a typical Carbomer 980 gel, the storage

modulus (G') is significantly higher than the loss modulus (G''), indicating a predominantly

elastic, gel-like structure.[11][16]

Experimental Protocols
Accurate and reproducible rheological characterization is essential for formulation development

and quality control. Below are detailed methodologies for key experiments.

Preparation of Carbomer 980 Aqueous Dispersions
Dispersion: Slowly sift the Carbomer 980 powder into the vortex of deionized water while

stirring continuously with a low-shear mixer to avoid lump formation.[2][11]

Hydration: Allow the dispersion to hydrate for a minimum of 30 minutes to an hour to ensure

complete swelling of the polymer particles.[11][17]

Neutralization: Add the chosen neutralizing agent (e.g., 18% w/w NaOH solution or

triethanolamine) dropwise while gently stirring until the desired pH (typically 5.0-9.0) and

viscosity are achieved.[2][11]

Equilibration: Allow the neutralized gel to equilibrate for at least one hour before performing

rheological measurements to ensure the viscosity has stabilized.[11]

Viscosity Measurement
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Instrument: A rotational viscometer or rheometer equipped with a suitable geometry (e.g.,

cone-plate, parallel-plate, or cylindrical spindle).[11]

Procedure:

Place the Carbomer 980 gel sample in the instrument's sample holder, ensuring no air

bubbles are trapped.

Allow the sample to equilibrate to the desired temperature (e.g., 25°C).[11]

Apply a controlled shear rate and measure the resulting shear stress (or vice versa).

A flow curve (viscosity versus shear rate) can be generated by measuring viscosity over a

range of shear rates.[11]

Yield Stress Determination
Instrument: A controlled-stress rheometer is ideal for accurate yield stress measurements.

Procedure (Stress Sweep):

Apply a gradually increasing stress to the sample at a constant low frequency.

Monitor the resulting strain.

The yield stress is the point at which there is a significant increase in deformation,

indicating the transition from solid-like to liquid-like behavior.[11]

Oscillatory Rheology (Viscoelasticity)
Instrument: A controlled-strain or controlled-stress rheometer.

Procedure (Amplitude Sweep):

Apply an increasing oscillatory strain at a constant frequency to determine the linear

viscoelastic region (LVER), where G' and G'' are independent of the applied strain.[11]

Procedure (Frequency Sweep):
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Within the LVER, apply a range of oscillation frequencies at a constant strain.

Measure the storage modulus (G') and loss modulus (G'') as a function of frequency. This

provides information about the gel's structure and relaxation behavior.[11]
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Figure 2: Experimental Workflow for Rheological Characterization.

Factors Influencing Rheological Properties
Electrolytes
The presence of electrolytes (salts) can significantly reduce the viscosity of Carbomer 980
gels.[12] The ions from the electrolyte shield the negative charges on the polymer backbone,

reducing the electrostatic repulsion and causing the polymer chains to coil, thus lowering the
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viscosity.[12] Divalent and trivalent cations have a more pronounced effect than monovalent

cations.[12]

Temperature
Carbomer 980 gels generally exhibit good thermal stability, with viscosity remaining relatively

constant over a typical ambient temperature range.[11][13]

UV Radiation
Prolonged exposure to UV radiation can lead to a decrease in the viscosity of Carbomer 980
gels, particularly at a pH greater than or equal to 10.[13]

Conclusion
Carbomer 980 is a versatile and highly effective rheology modifier that provides exceptional

thickening, suspending, and stabilizing properties in aqueous and hydroalcoholic systems. Its

rheological behavior is primarily governed by the neutralization of its acidic groups, leading to

the formation of a highly viscous gel network. Understanding the influence of concentration,

pH, and other formulation components on the viscosity, yield stress, and viscoelastic properties

is critical for the successful development of stable and aesthetically pleasing pharmaceutical

and cosmetic products. The experimental protocols outlined in this guide provide a framework

for the accurate and reliable characterization of Carbomer 980's rheological properties,

enabling formulators to optimize their products for desired performance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.specialchem.com/cosmetics/product/mckinley-resources-carbomer-980
https://www.lubrizol.com/solutions/products/beauty/detail-pages/carbopol-980-polymer
https://studylib.net/doc/25287828/neutralizing-carbopol-and-pemulen-in-aqueous-and-hydroalc...
https://www.bocsci.com/blog/carbomer/
https://www.greena-bio.com/six-factors-influencing-the-formulation-design-of-carbomer-gel/
https://www.youtube.com/watch?v=NehPW7I1slw
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.vacutaineradditives.com/news/research_on_carbomer_980-86073.html
https://www.vacutaineradditives.com/sale-31266739-thickening-emulsifying-carbopol-980-gel-daily-chemical-raw-material.html
https://www.vacutaineradditives.com/sale-31266739-thickening-emulsifying-carbopol-980-gel-daily-chemical-raw-material.html
https://www.researchgate.net/publication/8419409_Rheological_Characterization_of_Topical_Carbomer_Gels_Neutralized_to_Different_pH
https://www.pharmaexcipients.com/wp-content/uploads/2021/05/Carbomer-microgels-as-model-yield-stress-fluids.pdf
https://www.researchgate.net/publication/355974318_Rheological_stability_of_carbomer_in_hydroalcoholic_gels_Influence_of_alcohol_type
https://nrs.blob.core.windows.net/pdfs/nrspdf-e4abbadb-c171-41c0-9701-c18817d14e02.pdf
https://www.benchchem.com/product/b3030406#rheological-properties-of-carbomer-980-in-aqueous-solutions
https://www.benchchem.com/product/b3030406#rheological-properties-of-carbomer-980-in-aqueous-solutions
https://www.benchchem.com/product/b3030406#rheological-properties-of-carbomer-980-in-aqueous-solutions
https://www.benchchem.com/product/b3030406#rheological-properties-of-carbomer-980-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

